Cas no 97163-49-0 (Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-)

• Product Name: Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
• CAS No: 97163-49-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 751165
• PubChem ID: 3523674
• Update Time: 2025-04-19

Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
• 4-(2-imidazol-1-ylethyl)aniline
• SCHEMBL4316370
• YUZWMTAPQJUKRY-UHFFFAOYSA-N
• CHEMBL1714729
• MLS001195440
• AKOS009545020
• SMR000550724
• 97163-49-0
• 4-[2-(1H-imidazol-1-yl)ethyl]aniline
• HMS2865I12
• 1-[2-(4-Aminophenyl)ethyl]-1H-imidazole
• MS-1974
• MFCD05669797
• DTXSID70393294

• Inchi： 1S/C11H13N3/c12-11-3-1-10(2-4-11)5-7-14-8-6-13-9-14/h1-4,6,8-9H,5,7,12H2
• InChI Key： YUZWMTAPQJUKRY-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų